4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO4S/c1-3-20-14-8-10-15(11-9-14)21(18,19)16(2)12-4-6-13(17)7-5-12/h4-11,17H,3H2,1-2H3
• InChI Key: LHVXLGIQVSNZMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=C(C=C2)O
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol
• CAS No.: 850021-35-1

Description

4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H17NO4S and its molecular weight is 307.36. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental Degradation and Toxicity

Research on compounds with similar functional groups has shown significant interest in understanding their environmental fate and potential toxic effects. For example, studies on the degradation of acetaminophen, a compound with hydroxyphenyl groups, by advanced oxidation processes highlight the importance of identifying degradation pathways and by-products, which could have implications for compounds like 4-ethoxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide in environmental contexts (Qutob et al., 2022). Similarly, the occurrence, fate, and behavior of parabens in aquatic environments have been thoroughly reviewed, underscoring the need to understand the environmental impact of various phenyl-containing compounds (Haman et al., 2015).

Synthesis and Chemical Properties

Research on synthesis methods and chemical properties of structurally related compounds offers insights into potential applications of this compound in material science and chemical manufacturing. For instance, a practical synthesis of 2-fluoro-4-bromobiphenyl demonstrates the ongoing efforts to develop efficient synthesis protocols for complex aromatic compounds, which could be relevant for synthesizing and modifying compounds like this compound for various applications (Qiu et al., 2009).

Potential Applications in Disease Research

Although not directly related to the compound , studies on the imaging of amyloid in Alzheimer's disease using specific ligands highlight the potential for compounds with specific functional groups to be used in diagnostic and therapeutic research. The development of imaging ligands, such as those binding to amyloid plaques, could provide a model for researching similar applications of this compound in disease diagnostics and treatment (Nordberg, 2007).